4,4'-[(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)imino]di(2-butanone) hydrochloride

• IUPAC Name: 4-[2,3-dihydro-1,4-benzodioxin-3-ylmethyl(3-oxobutyl)amino]butan-2-one;hydrochloride
• InChI: InChI=1S/C17H23NO4.ClH/c1-13(19)7-9-18(10-8-14(2)20)11-15-12-21-16-5-3-4-6-17(16)22-15;/h3-6,15H,7-12H2,1-2H3;1H
• InChI Key: MXFKWVDYKPALSM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CCN(CCC(=O)C)CC1COC2=CC=CC=C2O1.Cl
• Molecular Formula: C17H24ClNO4
• Molecular Weight: 341.8 g/mol

Description

The compound appears to contain a 2,3-dihydro-1,4-benzodioxin moiety. 1,4-Benzodioxin, 2,3-dihydro- is a chemical structure with the molecular formula C8H8O2 and a molecular weight of 136.1479. It’s also known by other names such as 1,4-Benzodioxan, Ethylene o-phenylene dioxide, and Pyrocatechol ethylene ether.

Molecular Structure Analysis

The molecular structure of 1,4-Benzodioxin, 2,3-dihydro- is available as a 2D Mol file or as a computed 3D SD file. The 3D structure may be viewed using Java or Javascript.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, some benzodioxane derivatives are known to exhibit α- and β- adrenergic antagonistic activities.

Future Directions

The future directions would depend on the specific applications of the compound. For instance, new antibacterial compounds that combine sulfonamide and benzodioxane fragments in their framework have been fabricated.